6-Chloro-2-methyl-5-nitroisoindolin-1-one
Cat. No. B8425089
M. Wt: 226.61 g/mol
InChI Key: XMANSYMCOLQXLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08796296B2
Procedure details
To 6-chloro-2-methyl-5-nitroisoindolin-1-one (340 mg, 1.5 mmol) in ethanol (9 mL) and water (0.9 mL) was added SnCl2.2H2O (1.35 g, 6 mmol) and the mixture was heated to 65° C. for 5 h. DCM (20 mL) and 2M NaOH(aq) (10 mL) were added and the mixture was passed through a hydrophobic frit. The solvent was removed in vacuo to give 5-amino-6-chloro-2-methylisoindolin-1-one (251 mg, 85%) as an off-white solid. LCMS (10 cm_ESCI_Bicarb_MeCN): [M+H]+=197 at 2.31 min. 1H NMR (400 MHz, d6-DMSO): δ 7.45 (s, 1H), 6.90 (s, 1H), 5.99 (br s, 2H), 4.32 (s, 2H), 3.01 (s, 3H).
Yield
85%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[C:9]2[C:5]([CH2:6][N:7]([CH3:12])[C:8]2=[O:11])=[CH:4][C:3]=1[N+:13]([O-])=O.O.O.Cl[Sn]Cl.C(Cl)Cl.[OH-].[Na+]>C(O)C.O>[NH2:13][C:3]1[CH:4]=[C:5]2[C:9](=[CH:10][C:2]=1[Cl:1])[C:8](=[O:11])[N:7]([CH3:12])[CH2:6]2 |f:1.2.3,5.6|
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Inputs
Step One
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Name
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Quantity
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340 mg
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Type
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reactant
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Smiles
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ClC1=C(C=C2CN(C(C2=C1)=O)C)[N+](=O)[O-]
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Name
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Quantity
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1.35 g
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Type
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reactant
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Smiles
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O.O.Cl[Sn]Cl
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Name
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Quantity
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9 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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0.9 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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65 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC=1C=C2CN(C(C2=CC1Cl)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 251 mg | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
